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Compound of Interest

Compound Name: Amino-PEG4-C2-amine

Cat. No.: B1664902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the bioconjugation of

Amino-PEG4-C2-amine, a hydrophilic, diamine-containing polyethylene glycol (PEG) linker.

These protocols are designed for professionals in research, and drug development, offering a

guide to leveraging this versatile linker in various applications, including antibody-drug

conjugates (ADCs), nanoparticle functionalization, and targeted drug delivery.

Introduction
Amino-PEG4-C2-amine is a flexible linker molecule featuring two primary amine groups

separated by a tetraethylene glycol (PEG4) chain. This structure imparts hydrophilicity to the

resulting conjugates, which can enhance solubility, reduce aggregation, and minimize non-

specific binding.[1][2] The presence of two reactive amine terminals offers the potential for

creating complex biomolecular architectures; however, it also necessitates careful control of

reaction conditions to prevent undesirable cross-linking.[3] This guide will detail protocols for

controlled bioconjugation to both N-hydroxysuccinimide (NHS) esters and carboxyl groups.

Physicochemical Properties
A summary of the key physicochemical properties of Amino-PEG4-C2-amine is presented in

the table below for easy reference.
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Property Value Reference

Molecular Weight 236.31 g/mol [4][5]

Chemical Formula C10H24N2O4 [5]

Appearance Colorless to light yellow liquid

Solubility Soluble in water, DMSO, DMF [6]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C, protected from

light.

[4]

Bioconjugation Signaling Pathway: Targeted Drug
Delivery via EGF Receptor
Bioconjugates created with Amino-PEG4-C2-amine can be utilized for targeted drug delivery.

For instance, an antibody targeting the Epidermal Growth Factor Receptor (EGFR), which is

often overexpressed in cancer cells, can be conjugated to a cytotoxic drug. This ADC would

then selectively bind to cancer cells, be internalized, and release the drug, leading to targeted

cell death while minimizing off-target effects.
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Step 1: Activation

Step 2: Conjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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